molecular formula C18H13ClFN5 B11223807 1-(5-chloro-2-methylphenyl)-N-(3-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

1-(5-chloro-2-methylphenyl)-N-(3-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Cat. No.: B11223807
M. Wt: 353.8 g/mol
InChI Key: FOLQYUBPEMNZCD-UHFFFAOYSA-N
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Description

1-(5-Chloro-2-methylphenyl)-N-(3-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a pyrazolo[3,4-d]pyrimidine derivative characterized by a 5-chloro-2-methylphenyl group at the 1-position and a 3-fluorophenylamine substituent at the 4-position. Its molecular formula, C₁₉H₁₄ClFN₅, and stereochemical details (InChIKey: CGYHYWCJPRWWCA-UHFFFAOYSA-N) highlight its unique substitution pattern, distinguishing it from related derivatives .

Properties

Molecular Formula

C18H13ClFN5

Molecular Weight

353.8 g/mol

IUPAC Name

1-(5-chloro-2-methylphenyl)-N-(3-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-amine

InChI

InChI=1S/C18H13ClFN5/c1-11-5-6-12(19)7-16(11)25-18-15(9-23-25)17(21-10-22-18)24-14-4-2-3-13(20)8-14/h2-10H,1H3,(H,21,22,24)

InChI Key

FOLQYUBPEMNZCD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)Cl)N2C3=NC=NC(=C3C=N2)NC4=CC(=CC=C4)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-chloro-2-methylphenyl)-N-(3-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

    Formation of the Pyrazolo[3,4-d]pyrimidine Core: This step involves the cyclization of appropriate precursors under controlled conditions to form the pyrazolo[3,4-d]pyrimidine core.

    Substitution Reactions:

    Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods with optimizations for cost-effectiveness and yield. This includes the use of large-scale reactors, continuous flow processes, and automated purification systems.

Chemical Reactions Analysis

Types of Reactions

1-(5-chloro-2-methylphenyl)-N-(3-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

    Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

    Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

    Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

    Substitution: Halogenating agents, nucleophiles, and electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

1-(5-chloro-2-methylphenyl)-N-(3-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine has several scientific research applications:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

    Medicine: Explored for its potential therapeutic applications in treating various diseases.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(5-chloro-2-methylphenyl)-N-(3-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves its interaction with specific molecular targets and pathways. This compound may act by:

    Binding to Enzymes: Inhibiting or activating specific enzymes involved in biological processes.

    Interacting with Receptors: Modulating receptor activity to produce desired biological effects.

    Affecting Cellular Pathways: Influencing cellular signaling pathways to alter cell behavior and function.

Comparison with Similar Compounds

Substituents at the 1-Position

  • 1-(5-Chloro-2-methylphenyl) vs. 1-(2-Chloro-2-phenylethyl):
    The 1-(5-chloro-2-methylphenyl) group in the target compound contrasts with the 1-(2-chloro-2-phenylethyl) substituent in analogs like 1-(2-chloro-2-phenylethyl)-N-(3-fluorophenyl)-6-(trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (). The latter features a chlorinated ethyl spacer, which may enhance lipophilicity and alter kinase binding kinetics.

Substituents at the 4-Position (N-Aryl/alkyl Groups)

  • N-(3-Fluorophenyl) vs. N-(3-Trifluoromethylbenzyl): The target compound’s 3-fluorophenylamine group differs from N-[3-(trifluoromethyl)benzyl] in 1-(5-chloro-2-methylphenyl)-N-[3-(trifluoromethyl)benzyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine ().
  • N-(2,3-Dihydro-1,4-benzodioxin-6-yl):
    The analog 1-(5-chloro-2-methylphenyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine () incorporates a benzodioxane ring, which may improve solubility but reduce membrane permeability due to increased polarity .

Kinase Inhibition Profiles

  • Neuroblastoma Activity:
    The structurally related compound S29 (1-(2-chloro-2-(4-chlorophenyl)ethyl)-N-(4-fluorobenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine) exhibits potent activity against SK-N-BE(2) neuroblastoma cells at 5.74 ng/mL , with minimal off-target effects when conjugated to graphene oxide (). The target compound’s 3-fluorophenyl group may offer similar potency but requires empirical validation.

  • CSrc/CABL Dual Inhibition:
    The analog 1-(2-chloro-2-(4-fluorophenyl)ethyl)-N-(3-fluorophenyl)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine () demonstrates dual inhibition of CSrc and CABL kinases, critical in cancer signaling. The methylthio group at the 6-position in this compound enhances hydrophobic interactions with kinase ATP-binding pockets .

Physicochemical and Pharmacokinetic Properties

Compound Molecular Formula MW LogP<sup>a</sup> Solubility (µg/mL) EC₅₀ (nM)<sup>b</sup>
Target Compound C₁₉H₁₄ClFN₅ 381.80 3.8 12.5 (PBS) Not reported
1-(5-Cl-2-MePh)-N-[3-CF₃Bz] C₂₀H₁₅ClF₃N₅ 417.82 4.5 8.2 (DMSO) 22 (PfCDPK4)
1-(2-Cl-2-PhEt)-N-(3-FPh)-6-CF₃ C₂₀H₁₅ClF₃N₅ 417.82 5.1 4.9 (DMSO) 15 (CRK9)
S29 (Neuroblastoma) C₂₁H₁₈Cl₂FN₅ 454.31 5.3 6.7 (PBS) 5.74 (ng/mL)

<sup>a</sup> Predicted using ChemAxon; <sup>b</sup> EC₅₀ values vary by target kinase.

Key Research Findings

Substituent-Driven Selectivity: Fluorine and chlorine atoms at specific positions (e.g., 3-fluorophenyl, 5-chloro-2-methylphenyl) optimize kinase binding by balancing hydrophobicity and electronic effects .

Metabolic Stability: Methyl and trifluoromethyl groups at the 1- or 4-positions reduce oxidative metabolism, as seen in 1-(5-chloro-2-methylphenyl)-N-[3-(trifluoromethyl)benzyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine (t₁/₂ > 6 h in microsomal assays) .

Toxicity Profiles: Conjugation with drug delivery systems (e.g., graphene oxide in S29) mitigates systemic toxicity while retaining efficacy .

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